2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(5-phenyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H18N4O2S/c1-2-10-22-17(14-7-4-3-5-8-14)20-21-18(22)25-13-16(23)19-12-15-9-6-11-24-15/h2-9,11H,1,10,12-13H2,(H,19,23)
• InChI Key: QYBASVOCQVLLOA-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NCC2=CC=CO2)C3=CC=CC=C3
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

The mechanism of action of 2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis, a process of programmed cell death, in cancer cells. It has also been proposed that the compound inhibits the activity of certain enzymes involved in the biosynthesis of bacterial cell walls, leading to the disruption of bacterial growth and division.
Biochemical and physiological effects:
Studies have shown that 2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide exhibits low toxicity towards normal cells, indicating its potential as a safe and effective therapeutic agent. The compound has also been found to exhibit anti-inflammatory and antioxidant properties, which may have implications for the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, one limitation is the lack of understanding of the compound's mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide. One direction is to further investigate the compound's mechanism of action, which may provide insights into its potential applications as a therapeutic agent. Another direction is to explore the compound's potential as a drug delivery system for targeted drug delivery. Additionally, further studies may be conducted to evaluate the compound's efficacy in animal models and to assess its safety and toxicity.

Scientific Research Applications

2-[(4-allyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-furylmethyl)acetamide has been extensively studied for its potential applications in medical research. It has been shown to exhibit antitumor activity by inhibiting the proliferation of cancer cells. Additionally, it has been found to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.